Cas no 149981-21-5 (3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine)

• Product Name: 3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine
• CAS No: 149981-21-5
• MF: C₁₃H₁₃N₅O₄S
• MW: 335.338420629501
• CID: 100015
• PubChem ID: 4146478
• Update Time: 2025-10-28

3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine
• Benzenesulfonamide,4-(2,3,6,7-tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purin-8-yl)-
• 3,7-dimethyl-8-(4-sulfonamidophenyl)xanthine
• AC1N5KPV
• CHEMBL88372
• CTK8F4847
• FT-0667556
• 4-(2,3,6,7-Tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purin-8-yl)benzenesulfonamide
• 4-(3,7-dimethyl-2,6-dioxopurin-8-yl)benzenesulfonamide
• 149981-21-5
• DTXSID00399901
• 4-(3,7-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)benzene-1-sulfonamide
• AKOS030241859
• 4-(3,7-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)benzenesulfonamide

• Inchi： 1S/C13H13N5O4S/c1-17-9-11(18(2)13(20)16-12(9)19)15-10(17)7-3-5-8(6-4-7)23(14,21)22/h3-6H,1-2H3,(H2,14,21,22)(H,16,19,20)
• InChI Key： DDFVXPNYCNTGTD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=NC2=C(C(NC(N2C)=O)=O)N1C)(N)(=O)=O

Computed Properties

• Exact Mass: 335.06900
• Monoisotopic Mass: 335.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: >300°C
• Refractive Index: 1.768
• Stability/Shelf Life: Store Tightly Sealed at RT
• PSA: 141.22000
• LogP: 1.05580

3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine

3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine (CAS No. 149981-21-5): An Overview of a Promising Compound in Pharmaceutical Research

3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine (CAS No. 149981-21-5) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This xanthine derivative is characterized by the presence of a sulfonamide group and two methyl groups, which contribute to its distinct pharmacological properties.

The chemical structure of 3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine consists of a xanthine core with modifications at the 3 and 7 positions by methyl groups and at the 8 position by a p-sulfonamidophenyl group. These structural features make it an interesting candidate for various biological studies, particularly in the areas of adenosine receptor modulation and anti-inflammatory activity.

Recent research has focused on the potential of 3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine as a selective adenosine A₁ receptor antagonist. Adenosine receptors play crucial roles in various physiological processes, including neurotransmission, cardiovascular function, and immune responses. By selectively blocking the A₁ receptor, this compound may offer therapeutic benefits in conditions such as pain management, neurodegenerative diseases, and cardiovascular disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine for adenosine receptors. The results showed that this compound exhibited high affinity for the A₁ receptor while displaying low affinity for other subtypes (A_2A, A_2B, and A₃). This selective profile makes it a valuable tool for understanding the specific roles of A₁ receptors in various biological systems.

Beyond its potential as an adenosine receptor antagonist, 3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine has also shown promise in anti-inflammatory studies. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and mediators. Research has demonstrated that this compound can inhibit the production of these inflammatory mediators, potentially offering a new approach to treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

A study published in the Inflammation Research Journal evaluated the anti-inflammatory effects of 3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine in both in vitro and in vivo models. The results indicated that this compound significantly reduced the expression of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The safety profile of 3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine is another important aspect that has been explored in recent studies. Preclinical toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, more extensive safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, 3,7-Dimethyl-8-(p-sulfonamidophenyl)xanthine (CAS No. 149981-21-5) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and pharmacological properties make it an interesting subject for ongoing research. As more studies are conducted to explore its full potential, this compound may pave the way for new treatments in adenosine receptor modulation and anti-inflammatory therapy.